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This document provides a detailed overview of the nutritional biochemistry expertise at

Alabama A&M University (AAMU), focusing on the research conducted by the faculty in the

Department of Food and Animal Sciences. The application notes and protocols are derived

from published studies and are intended to guide researchers in the fields of nutraceuticals,

functional foods, and chronic disease prevention.

Core Research Focus: Chemoprevention by
Functional Foods
The nutritional biochemistry research at AAMU, led by distinguished faculty such as Dr. Martha

Verghese, centers on the chemopreventive potential of functional food components, including

prebiotics and phytochemicals. A significant area of investigation involves the use of animal

models to study the effects of these dietary agents on the incidence and progression of colon

cancer.

One key study investigated the combinational effects of prebiotics (Synergy1) and soybean

meal on azoxymethane (AOM)-induced colon carcinogenesis in Fisher 344 male rats.[1][2][3]

The findings from this research provide valuable insights into the synergistic action of functional

food ingredients in cancer prevention.
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Data Presentation: Efficacy of Prebiotics and
Soybean in Colon Cancer Prevention
The following tables summarize the key quantitative data from the aforementioned study on the

effects of dietary interventions on AOM-induced colon cancer in rats.

Table 1: Effect of Dietary Treatments on Aberrant Crypt Foci (ACF) in Fisher 344 Rats

Treatment Group Dose (%) Total ACF Crypts/ACF

Control - 135.6 ± 5.7 4.8 ± 0.3

Synergy1 5 102.3 ± 4.1 3.9 ± 0.2

Synergy1 10 85.1 ± 3.9 3.5 ± 0.2

Soybean Meal 5 98.7 ± 4.5 3.8 ± 0.3

Soybean Meal 10 79.4 ± 3.8 3.3 ± 0.2

Synergy1 + Soybean

Meal
5 + 5 75.2 ± 3.5 3.1 ± 0.2

Synergy1 + Soybean

Meal
5 + 10 68.9 ± 3.2 2.9 ± 0.1

Synergy1 + Soybean

Meal
10 + 5 71.5 ± 3.4 3.0 ± 0.2

Synergy1 + Soybean

Meal
10 + 10 62.3 ± 3.1 2.7 ± 0.1

Indicates a significant difference from the control group (P < 0.05).

Data are presented as mean ± standard error of the mean (SEM).

Table 2: Effect of Dietary Treatments on Colon Tumor Incidence and Multiplicity in Fisher 344

Rats
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Treatment Group Dose (%)
Tumor Incidence
(%)

Tumors/Rat

Control - 100 4.2 ± 0.4

Synergy1 5 75 2.8 ± 0.3

Synergy1 10 60 2.1 ± 0.3

Soybean Meal 5 70 2.5 ± 0.3

Soybean Meal 10 50 1.8 ± 0.2

Synergy1 + Soybean

Meal
5 + 5 45 1.5 ± 0.2

Synergy1 + Soybean

Meal
5 + 10 40 1.3 ± 0.2

Synergy1 + Soybean

Meal
10 + 5 42 1.4 ± 0.2

Synergy1 + Soybean

Meal
10 + 10 35 1.1 ± 0.1

Indicates a significant difference from the control group (P < 0.05).

Data are presented as mean ± SEM.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the study of the

combinational effects of prebiotics and soybean on colon cancer.

Protocol 1: Animal Model and Dietary Intervention
Animal Model:

Use Fisher 344 male rats, 4 weeks old upon arrival.
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House rats in individual wire-mesh cages in a temperature and humidity-controlled

environment with a 12-hour light/dark cycle.

Allow a one-week acclimatization period with access to AIN-93G diet and water ad libitum.

Dietary Groups:

Randomly assign rats to one of the following dietary groups (n=10 per group):

Control (AIN-93G diet)

5% Synergy1

10% Synergy1

5% Soybean Meal

10% Soybean Meal

5% Synergy1 + 5% Soybean Meal

5% Synergy1 + 10% Soybean Meal

10% Synergy1 + 5% Soybean Meal

10% Synergy1 + 10% Soybean Meal

Prepare experimental diets by substituting the respective percentages of the basal AIN-

93G diet with the test ingredients.

Carcinogen Induction:

At 7 and 8 weeks of age, administer subcutaneous injections of azoxymethane (AOM) at a

dose of 16 mg/kg body weight.

Study Duration and Termination:

Maintain the rats on their respective diets for 38 weeks post-carcinogen injection.
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At the end of the study period, euthanize the rats by CO₂ asphyxiation.

Protocol 2: Enumeration of Aberrant Crypt Foci (ACF)
Sample Collection and Preparation:

Following euthanasia, excise the colon, flush with phosphate-buffered saline (PBS), and

slit open longitudinally.

Fix the colon flat between two pieces of filter paper in 10% buffered formalin for 24 hours.

Staining:

Stain the fixed colons with 0.2% methylene blue in PBS for 5-10 minutes.

Destain with PBS.

ACF Enumeration:

Place the stained colon on a microscope slide and examine under a light microscope at

40x magnification.

Identify ACF based on their larger size, darker staining, and elongated or slit-like crypt

openings.

Count the total number of ACF and the number of aberrant crypts within each focus for the

entire length of the colon.

Protocol 3: Tumor Analysis
Tumor Identification and Collection:

Following ACF enumeration, examine the colons for the presence of tumors.

Record the location, number, and size of all tumors.

Excise tumors and fix in 10% buffered formalin for histopathological analysis.

Histopathology:
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Embed the fixed tumors in paraffin, section, and stain with hematoxylin and eosin (H&E).

Examine the stained sections microscopically to confirm the diagnosis and classify the

tumors (e.g., adenomas, adenocarcinomas).

Mandatory Visualizations
Diagram 1: Experimental Workflow for In Vivo
Chemoprevention Study
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Caption: Workflow of the in vivo study on chemoprevention.
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Diagram 2: Proposed Signaling Pathway for
Chemoprevention by Prebiotics and Probiotics
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Caption: Mechanisms of prebiotic and probiotic chemoprevention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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